Cas no 1361792-69-9 (6-(Bromomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile)

• Product Name: 6-(Bromomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile
• CAS No: 1361792-69-9
• MF: C₁₀H₈BrF₃N₂O
• MW: 309.082531929016
• CID: 4912169
• Update Time: 2025-06-11

6-(Bromomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile

• Inchi： 1S/C10H8BrF3N2O/c1-6-4-7(5-11)16-8(2-3-15)9(6)17-10(12,13)14/h4H,2,5H2,1H3
• InChI Key： BFHVXRNWLRAHPA-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C)=C(C(CC#N)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• XLogP3: 2.7
• Topological Polar Surface Area: 45.9

Additional information on 6-(Bromomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile

6-(Bromomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1361792-69-9): An Overview of a Promising Compound in Medicinal Chemistry

6-(Bromomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1361792-69-9) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound, characterized by its bromomethyl, methyl, trifluoromethoxy, and pyridine functionalities, offers a rich platform for the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements associated with this compound.

The molecular structure of 6-(Bromomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile is particularly noteworthy. The presence of a bromomethyl group provides a reactive site for various chemical transformations, making it an attractive starting material for the synthesis of more complex molecules. The trifluoromethoxy group, known for its strong electron-withdrawing properties, contributes to the compound's stability and biological activity. Additionally, the pyridine ring imparts aromaticity and can participate in π-π interactions, which are crucial for many biological processes.

In terms of synthesis, several methods have been reported for the preparation of 6-(Bromomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile. One common approach involves the reaction of 4-methyl-3-(trifluoromethoxy)pyridine with bromoacetonitrile in the presence of a suitable catalyst. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. Another approach involves the sequential functionalization of a pyridine derivative through selective bromination and subsequent cyanoalkylation reactions.

Recent research has highlighted the potential of 6-(Bromomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile in various therapeutic areas. For instance, studies have shown that compounds derived from this scaffold exhibit potent anti-inflammatory and anti-cancer activities. One notable example is its use as a lead compound in the development of inhibitors targeting specific enzymes involved in cancer progression. The bromomethyl group can be readily modified to introduce additional functionalities that enhance binding affinity and selectivity.

In addition to its therapeutic potential, 6-(Bromomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile has also been explored as a tool compound in chemical biology. Its unique structure allows it to serve as a probe for studying protein-protein interactions and signaling pathways. Researchers have utilized this compound to gain insights into the mechanisms underlying various diseases, providing valuable information for drug discovery efforts.

The safety profile of 6-(Bromomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile is an important consideration in its development as a pharmaceutical agent. Preclinical studies have demonstrated that this compound exhibits low toxicity and good pharmacokinetic properties. These findings suggest that it has the potential to be developed into safe and effective therapeutic agents with minimal side effects.

In conclusion, 6-(Bromomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1361792-69-9) represents a promising compound with diverse applications in medicinal chemistry and chemical biology. Its unique structural features and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, this compound is poised to play a significant role in advancing our understanding of disease processes and developing novel therapeutic strategies.